5-[3-(Hydroxymethyl)pyrrolidin-1-YL]thiophene-2-carbaldehyde

• Molecular Formula: C10H13NO2S
• Molecular Weight: 211.28 g/mol
• SMILES: C1CN(CC1CO)C2=CC=C(S2)C=O
• InChI: InChI=1S/C10H13NO2S/c12-6-8-3-4-11(5-8)10-2-1-9(7-13)14-10/h1-2,7-8,12H,3-6H2
• InChIKey: TWJBHMCCMJIZEB-UHFFFAOYSA-N

5-[3-(Hydroxymethyl)pyrrolidin-1-YL]thiophene-2-carbaldehyde: Overview

5-[3-(Hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde (CAS 1566776-70-2) is a heterocyclic organic compound with the molecular formula C10H13NO2S and a molecular weight of 211.28 g/mol . It contains a thiophene ring substituted at the 5-position with a 3-(hydroxymethyl)pyrrolidine moiety and an aldehyde group at the 2-position. The compound is supplied as a research chemical with a typical purity of 95% . Its primary role is as a synthetic intermediate or building block in medicinal chemistry programs, where the aldehyde functionality enables further derivatization through condensation, reductive amination, or other carbonyl chemistry.

Risks of Generic Substitution for This Aldehyde Building Block

Close structural analogs of 5-[3-(Hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde — including regioisomers that shift the pyrrolidine attachment from the 5- to the 4-position of the thiophene ring, stereoisomers that relocate the hydroxymethyl group to the pyrrolidine 2-position, and analogs that lack the hydroxymethyl group entirely — cannot be freely interchanged because they differ in computed lipophilicity (LogP), hydrogen-bond donor count, and electronic substitution patterns [1]. These differences directly alter aqueous solubility, membrane permeability, and reactivity in downstream synthetic transformations, making blind substitution a risk to both synthetic yield and biological target engagement.

• [1] Molbase. 5-(1-Pyrrolidinyl)-2-thiophenecarboxaldehyde, CAS 24372-47-2. LogP 2.2258, PSA 48.55. http://qiye.molbase.cn View Source

Quantitative Evidence for Product Differentiation

Lower Lipophilicity vs. Non-Hydroxylated Analog

The target compound exhibits a computed LogP of 1.3792 , which is 0.8466 log units lower than that of 5-(pyrrolidin-1-yl)thiophene-2-carbaldehyde (LogP 2.2258) [1]. This difference arises from the presence of the hydroxymethyl group on the pyrrolidine ring, which introduces an additional hydrogen-bond donor and increases polarity. Lower LogP values correlate with improved aqueous solubility, a critical parameter for compound handling in biological assays and for achieving reproducible solution-phase chemistry.

Evidence Dimension	Computed LogP (octanol-water partition coefficient)
Target Compound Data	LogP = 1.3792
Comparator Or Baseline	5-(Pyrrolidin-1-yl)thiophene-2-carbaldehyde, LogP = 2.2258
Quantified Difference	ΔLogP = -0.8466 (target is more hydrophilic)
Conditions	In silico prediction; data sourced from vendor computational chemistry modules (Leyan and Molbase)

Why This Matters

A LogP reduction of ~0.85 units can translate to a meaningful increase in aqueous solubility, facilitating dissolution for biochemical assays and reducing the need for organic co-solvents.

• [1] Molbase. 5-(1-Pyrrolidinyl)-2-thiophenecarboxaldehyde, CAS 24372-47-2. LogP 2.2258. http://qiye.molbase.cn View Source

Hydrogen-Bond Donor Capability

5-[3-(Hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde possesses one hydrogen-bond donor (the hydroxyl proton of the –CH2OH group) . In contrast, 5-(pyrrolidin-1-yl)thiophene-2-carbaldehyde has zero HBDs [1]. This difference is critical for structure-based drug design, where HBD count influences target binding, membrane permeability, and compliance with Lipinski's Rule of Five. The topological polar surface area (TPSA) is 40.54 Ų for both compounds, but the HBD emerges as the differentiating factor.

Evidence Dimension	Hydrogen Bond Donor (HBD) Count
Target Compound Data	HBD = 1
Comparator Or Baseline	5-(Pyrrolidin-1-yl)thiophene-2-carbaldehyde, HBD = 0
Quantified Difference	ΔHBD = +1 (target has one additional H-bond donor)
Conditions	Structural analysis; TPSA values sourced from vendor datasheets

Why This Matters

The additional H-bond donor can enable specific interactions with protein active sites or influence pharmacokinetic properties, making the compound a distinct choice for medicinal chemistry optimization.

• [1] Molbase. 5-(1-Pyrrolidinyl)-2-thiophenecarboxaldehyde, CAS 24372-47-2. PSA 48.55, no HBD reported. http://qiye.molbase.cn View Source

Regiochemistry at the Thiophene 5-Position

The 5-substitution pattern on the thiophene ring places the pyrrolidine moiety in a distinct electronic and steric environment relative to the aldehyde group at the 2-position . The 4-substituted regioisomer (CAS 1566931-37-0) has identical computed LogP (1.3792) and TPSA (40.54) but differs in the vector of substitution, which can alter the outcome of electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. This regiochemical difference is not captured by bulk physicochemical descriptors and must be considered in synthetic planning.

Evidence Dimension	Thiophene substitution position
Target Compound Data	Pyrrolidine attached at position 5 of thiophene
Comparator Or Baseline	4-[3-(Hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde (CAS 1566931-37-0), pyrrolidine attached at position 4
Quantified Difference	Positional isomerism; no quantitative descriptor difference in LogP/TPSA, but distinct reactivity expected
Conditions	Structural comparison; LogP and TPSA data from Leyan vendor pages

Why This Matters

Regiochemistry controls the electronic influence of the pyrrolidine nitrogen on the thiophene ring and the aldehyde, affecting reaction rates and selectivity in subsequent synthetic steps.

Isomer Differentiation by LogP

Relocation of the hydroxymethyl group from the pyrrolidine 3-position to the 2-position yields 5-[2-(hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde (CAS 1478330-02-7), which has a computed LogP of 1.5217 . The target compound's LogP is 1.3792 , a difference of –0.1425 log units. While modest, this difference indicates that the 3-hydroxymethyl isomer is slightly more hydrophilic, likely due to differences in intramolecular hydrogen bonding or conformational effects.

Evidence Dimension	Computed LogP
Target Compound Data	LogP = 1.3792
Comparator Or Baseline	5-[2-(Hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde, LogP = 1.5217
Quantified Difference	ΔLogP = -0.1425
Conditions	In silico prediction; data from Leyan vendor pages for both compounds

Why This Matters

Even small LogP shifts can influence chromatographic retention time, solubility, and biological membrane partitioning, making the 3-hydroxymethyl isomer the preferable choice when higher aqueous solubility is desired.

Lipophilicity Control via Methyl Substitution

The 3-methyl analog, 5-[3-(hydroxymethyl)-3-methylpyrrolidin-1-yl]thiophene-2-carbaldehyde (CAS 1858856-78-6), has a LogP of 1.7693 , which is 0.3901 log units higher than the target compound (LogP 1.3792) . The additional methyl group increases molecular volume and hydrophobicity, which may be undesirable when lower lipophilicity is required for target engagement or solubility.

Evidence Dimension	Computed LogP
Target Compound Data	LogP = 1.3792
Comparator Or Baseline	5-[3-(Hydroxymethyl)-3-methylpyrrolidin-1-yl]thiophene-2-carbaldehyde, LogP = 1.7693
Quantified Difference	ΔLogP = -0.3901
Conditions	In silico prediction; data from Leyan vendor pages

Why This Matters

The absence of the 3-methyl group results in a measurable reduction in lipophilicity, offering a more polar scaffold for medicinal chemistry programs targeting aqueous-compatible lead compounds.

Aldehyde as a Versatile Synthetic Handle

The aldehyde group at the thiophene 2-position provides a reactive carbonyl handle for condensation, reductive amination, Grignard addition, and other transformations . Analogs where the aldehyde is reduced to an alcohol or oxidized to a carboxylic acid lose this versatile reactivity. While no direct comparative reaction yield data is available for this specific compound in the public domain, the presence of the free aldehyde is a functional group-level differentiator that determines the feasible downstream chemistry.

Evidence Dimension	Functional group: aldehyde vs. alcohol vs. carboxylic acid
Target Compound Data	Free aldehyde (-CHO) at thiophene 2-position
Comparator Or Baseline	Hypothetical 5-[3-(hydroxymethyl)pyrrolidin-1-yl]thiophene-2-methanol (alcohol) or 5-[3-(hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carboxylic acid (acid)
Quantified Difference	Functional group identity; no quantitative yield data available for direct comparison
Conditions	General organic chemistry principles; no experimental dataset retrieved

Why This Matters

The aldehyde is an essential synthetic handle for constructing more complex architectures; substituting with a reduced or oxidized analog would require additional synthetic steps to re-establish reactive functionality.

Key Application Scenarios

Lead Optimization with Controlled Lipophilicity

When a medicinal chemistry program requires a thiophene-pyrrolidine scaffold with a computed LogP below 1.4, 5-[3-(Hydroxymethyl)pyrrolidin-1-yl]thiophene-2-carbaldehyde (LogP 1.3792) represents a measurably more hydrophilic option than the non-hydroxylated analog (LogP 2.23) or the 3-methyl-substituted analog (LogP 1.77). This property supports aqueous solubility and may improve drug-likeness profiles during lead optimization.

Synthetic Routes Demanding 5-Position Regiochemistry

For synthetic sequences that depend on the electronic and steric influence of a substituent at the thiophene 5-position — such as palladium-catalyzed cross-couplings or electrophilic substitutions — the 5-substituted regioisomer (CAS 1566776-70-2) is the appropriate building block, as the 4-substituted isomer (CAS 1566931-37-0) exposes a different aromatic C–H bond for functionalization.

Biochemical Assays Requiring H-Bond Donation

In assays where hydrogen-bond donation is essential for target binding — for example, interaction with a protein backbone carbonyl or a structured water network — this compound provides one H-bond donor via its hydroxymethyl group . The HBD-null analog 5-(pyrrolidin-1-yl)thiophene-2-carbaldehyde lacks this capability, potentially resulting in loss of binding affinity if HBD interactions are critical.

Parallel Library Synthesis via Aldehyde Handle

The free aldehyde group at the 2-position of the thiophene ring enables rapid diversification through aldehyde-selective reactions such as reductive amination with amine libraries or hydrazone/oxime formation. This is a distinct advantage over analogs where the aldehyde is absent or protected, streamlining parallel synthesis workflows.